Cas no 1956331-43-3 (5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole)

• Product Name: 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole
• CAS No: 1956331-43-3
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 5713929
• PubChem ID: 59615656
• Update Time: 2025-10-29

5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole
• 1956331-43-3
• F51156
• 5-(2'-methoxy-biphenyl-3-yl)-1H-tetrazole
• 5-{2'-methoxy-[1,1'-biphenyl]-3-yl}-1H-1,2,3,4-tetrazole
• A1-27731
• UYPLLXDKEYUALO-UHFFFAOYSA-N
• SCHEMBL3515014
• 2H-Tetrazole, 5-(2'-methoxy[1,1'-biphenyl]-3-yl)-
• 5-[3-(2-methoxyphenyl)phenyl]-2H-tetrazole

• Inchi： 1S/C14H12N4O/c1-19-13-8-3-2-7-12(13)10-5-4-6-11(9-10)14-15-17-18-16-14/h2-9H,1H3,(H,15,16,17,18)
• InChI Key： UYPLLXDKEYUALO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 252.10111102g/mol
• Monoisotopic Mass: 252.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole

Introduction to 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole (CAS No. 1956331-43-3)

5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 1956331-43-3, represents a fusion of aromatic and heterocyclic structures, making it a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of a biphenyl moiety combined with a tetrazole ring introduces intriguing pharmacophoric features that are likely to contribute to its biological activity.

The biphenyl core is well-documented for its role in enhancing molecular stability and interactions with biological targets, while the tetrazole ring is known for its versatility in medicinal chemistry due to its ability to act as a hydrogen bond acceptor and participate in various biochemical pathways. The introduction of a 2'-methoxy substituent further modulates the electronic properties of the molecule, potentially influencing its solubility, metabolic stability, and binding affinity. These structural attributes make 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules incorporating tetrazole scaffolds. Tetrazoles have been demonstrated to exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The structural motif is particularly valuable due to its ability to mimic carboxylic acid groups through hydrogen bonding interactions, which can enhance binding affinity to protein targets. Furthermore, tetrazoles can undergo various chemical transformations, allowing for the facile synthesis of derivatives with tailored biological profiles.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of hybrid molecules that combine multiple pharmacophoric elements. The compound 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole exemplifies this trend by integrating a biphenyl scaffold with a tetrazole ring. This combination not only leverages the known advantages of each structural component but also opens up new possibilities for modulating biological activity through rational drug design. The methoxy group serves as a key modulator, influencing electronic distribution and potentially enhancing interactions with specific biological targets.

The synthesis of 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps typically include cross-coupling reactions to establish the biphenyl core, followed by functionalization to introduce the tetrazole ring and the methoxy substituent. Advances in synthetic methodologies have made it possible to achieve these transformations with high efficiency and selectivity, paving the way for scalable production and further derivatization.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. Preclinical studies have begun to explore the biological activity of molecules with similar scaffolds, revealing promising results in various disease models. The ability of 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole to interact with biological targets suggests that it may exhibit therapeutic efficacy in conditions such as cancer, neurodegenerative diseases, or inflammatory disorders. Further investigation into its pharmacokinetic properties will be essential to determine its suitability for clinical translation.

The role of computational chemistry and molecular modeling has become increasingly critical in evaluating the potential of new drug candidates like 5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole. By leveraging advanced algorithms and databases, researchers can predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before embarking on costly experimental trials. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into molecular interactions that can guide structural optimization efforts.

In conclusion,5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole represents a fascinating example of how combining distinct structural motifs can yield novel compounds with significant therapeutic potential. Its unique combination of a biphenyl core and a tetrazole ring makes it an attractive candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to evolve,5-(2'-Methoxy-[1,1'-biphenyl]-3-yl)-1H-tetrazole is poised to play an important role in shaping the future of drug development.